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Compound of Interest

Compound Name: 1-Acetylpiperazine

Cat. No.: B087704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Acetylpiperazine, identified by CAS number 13889-98-0, is a derivative of piperazine, a six-

membered heterocyclic compound containing two nitrogen atoms at opposite positions. This

compound serves as a crucial building block in organic synthesis, particularly in the

pharmaceutical industry. Its utility is most prominent as a key intermediate in the development

of various therapeutic agents, including psychoactive drugs, antihistamines, and notably,

acetylcholinesterase inhibitors for the management of neurodegenerative diseases such as

Alzheimer's disease. This guide provides a comprehensive overview of the chemical

properties, safety data, and synthetic applications of 1-Acetylpiperazine, with a focus on its

role in the synthesis of acetylcholinesterase inhibitors.

Chemical and Physical Properties
1-Acetylpiperazine is a white to off-white crystalline solid or a clear, light yellow liquid after

melting. It is hygroscopic and should be stored accordingly.[1][2]
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Property Value References

Molecular Formula C₆H₁₂N₂O [3]

Molecular Weight 128.17 g/mol [3]

Appearance

Clear light yellow liquid after

melting; White to off-white

crystalline powder

[1][2]

Melting Point 31-34 °C [1]

Boiling Point 127-130 °C @ 8 mmHg [3][4]

Flash Point 113 °C (closed cup)

Solubility

Soluble in methanol (1 g/10

mL) and water (210 g/L at

20°C).

[1]

InChI Key
PKDPUENCROCRCH-
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SMILES CC(=O)N1CCNCC1

CAS Number 13889-98-0 [3]

EC Number 237-659-0

Safety and Handling
1-Acetylpiperazine is classified as a hazardous substance and requires careful handling in a

laboratory setting.

Hazard Identification
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Hazard Class GHS Classification Signal Word Hazard Statements

Acute Toxicity, Oral Category 4 Danger/Warning
H302: Harmful if

swallowed.

Skin

Corrosion/Irritation
Category 2 Danger/Warning

H315: Causes skin

irritation.

Serious Eye

Damage/Eye Irritation
Category 1/2A Danger/Warning

H318: Causes serious

eye damage. H319:

Causes serious eye

irritation.

Specific Target Organ

Toxicity
Category 3 Danger/Warning

H335: May cause

respiratory irritation.

References for all hazard data:[5]

Precautionary Measures and Personal Protective
Equipment (PPE)

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust, fume, gas, mist,

vapors, or spray. Use only in a well-ventilated area. Wash hands thoroughly after handling.[2]

[6]

Storage: Keep container tightly closed in a dry and well-ventilated place. Store under an inert

gas as the compound is hygroscopic.[2][7]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and clothing.

Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate.

First Aid Measures
After Inhalation: Move person into fresh air. If not breathing, give artificial respiration.
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After Skin Contact: Wash off with soap and plenty of water.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

For all first aid measures, seek medical attention.[6]

Experimental Protocols: Synthesis of Bioactive
Molecules
1-Acetylpiperazine is a versatile intermediate. Below are examples of its application in the

synthesis of bioactive compounds.

Synthesis of 2-(4-acetylpiperazin-1-yl)quinoxaline
This protocol describes the synthesis of a quinoxaline derivative, a class of compounds with a

wide range of biological activities.

Experimental Workflow:
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Reactants

Reaction Conditions

Work-up and Purification

Final Product

2-chloroquinoxaline

Heat at 105 °C in a sealed tube for 3 hours

1-Acetylpiperazine Potassium Carbonate Dioxane/Water (9:1)

Filter the crude mixture

Cool to room temperature

Dissolve solid in ethyl acetate and wash with brine

Dry organic layer over sodium sulfate

Evaporate solvent under reduced pressure

Purify by flash chromatography

2-(4-acetylpiperazin-1-yl)quinoxaline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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